Cas no 1983347-00-7 (tert-butyl (2S)-2-amino-3-(oxan-4-yl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(oxan-4-yl)propanoate
• CAS No: 1983347-00-7
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5881123
• PubChem ID: 121604843
• Update Time: 2025-10-30

tert-butyl (2S)-2-amino-3-(oxan-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-amino-3-(oxan-4-yl)propanoate
• AKOS026740248
• 1983347-00-7
• EN300-19456157

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(14)10(13)8-9-4-6-15-7-5-9/h9-10H,4-8,13H2,1-3H3/t10-/m0/s1
• InChI Key： FDQMGLRAAPEKJN-JTQLQIEISA-N
• SMILES： O1CCC(CC1)C[C@@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 61.6Ų

Additional information on tert-butyl (2S)-2-amino-3-(oxan-4-yl)propanoate

tert-butyl (2S)-2-amino-3-(oxan-4-yl)propanoate: A Comprehensive Overview

tert-butyl (2S)-2-amino-3-(oxan-4-yl)propanoate, also known by its CAS registry number CAS No. 1983347-00-7, is a versatile organic compound with significant applications in various fields of chemistry and biochemistry. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention in recent years due to its potential in drug delivery systems, enzyme catalysis, and bioconjugation reactions.

The molecular structure of tert-butyl (2S)-2-amino-3-(oxan-4-yl)propanoate comprises a tert-butyl group attached to a propanoate backbone, with an amino group at the second carbon and an oxane ring at the third carbon. The stereochemistry at the second carbon is specifically S-configured, which plays a crucial role in its biological activity and interactions. This configuration ensures selective binding and reactivity in various biochemical environments.

Recent studies have highlighted the importance of this compound in the development of enzymatic catalysts. Its ability to act as a substrate for specific enzymes, such as transaminases and esterases, has made it a valuable tool in asymmetric catalysis. For instance, researchers have utilized this compound to synthesize chiral building blocks with high enantioselectivity, which are essential in the pharmaceutical industry for developing new drug candidates.

In addition to its catalytic applications, tert-butyl (2S)-2-amino-3-(oxan-4-yl)propanoate has been explored as a component in drug delivery systems. Its amphiphilic nature allows it to form stable nanoparticles or liposomes, which can encapsulate hydrophobic drugs and enhance their solubility and bioavailability. This property is particularly advantageous in the delivery of anticancer agents, where controlled release and targeted delivery are critical for therapeutic efficacy.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution reactions and stereochemical control during the formation of the amino group. Recent advancements in asymmetric synthesis techniques have enabled the efficient production of this compound with high optical purity, addressing previous challenges related to scalability and cost-effectiveness.

Moreover, the oxane ring present in the molecule provides additional functionality by acting as a protecting group for hydroxyl moieties during organic synthesis. This feature makes it an attractive intermediate in the construction of complex molecules, such as natural product analogs or synthetic polymers.

In terms of biological activity, tert-butyl (2S)-2-amino-3-(oxan-4-yl)propanoate has shown promise as a modulator of cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit specific kinases involved in inflammatory responses, suggesting potential applications in anti-inflammatory therapies.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed key interactions between this molecule and target proteins, providing insights into its binding affinity and selectivity.

In conclusion, tert-butyl (2S)-2-amino-3-(oxan-4-yl)propanoate, with its unique structural features and diverse functional groups, continues to be a focal point in chemical research. Its applications span across catalysis, drug delivery, and biochemistry, making it an indispensable compound in modern chemical science.